Cas no 1251562-06-7 (N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide
• CAS No: 1251562-06-7
• MF: C₂₀H₁₆ClN₅O₃
• MW: 409.825742721558
• CID: 6039518
• PubChem ID: 49667667
• Update Time: 2025-06-12

N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide
• N-(3-chloro-4-methoxyphenyl)-2-[4-(5-phenyl-1,2,4-oxadiazol-3-yl)imidazol-1-yl]acetamide
• AKOS021850760
• F3407-0096
• N-(3-chloro-4-methoxyphenyl)-2-[4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl]acetamide
• 1251562-06-7
• N-(3-chloro-4-methoxyphenyl)-2-(4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-yl)acetamide
• VU0625900-1

• Inchi： 1S/C20H16ClN5O3/c1-28-17-8-7-14(9-15(17)21)23-18(27)11-26-10-16(22-12-26)19-24-20(29-25-19)13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,23,27)
• InChI Key： ISENFJKCAOHPDE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)CN1C=NC(C2N=C(C3=CC=CC=C3)ON=2)=C1

Computed Properties

• Exact Mass: 409.0941671g/mol
• Monoisotopic Mass: 409.0941671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide

Recent Advances in the Study of N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide (CAS: 1251562-06-7)

In recent years, the compound N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide (CAS: 1251562-06-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific biological targets. Recent findings suggest that it exhibits high affinity for certain protein kinases, which play a crucial role in cellular signaling pathways. This interaction has been linked to its potential anti-inflammatory and anti-cancer properties. Advanced computational modeling and X-ray crystallography studies have provided detailed insights into the binding modes and structural requirements for optimal activity.

Another significant development is the optimization of the compound's pharmacokinetic profile. Researchers have synthesized several analogs of N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide to improve its solubility, bioavailability, and metabolic stability. Preliminary results from in vivo studies indicate that these modifications have led to enhanced therapeutic efficacy and reduced toxicity, making it a more viable candidate for further development.

In addition to its potential as a therapeutic agent, this compound has also been investigated for its utility in chemical biology tools. Its ability to selectively modulate specific cellular pathways makes it a valuable probe for studying disease mechanisms and identifying new drug targets. Recent publications have highlighted its use in high-throughput screening assays and target validation studies, further underscoring its versatility.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target effects, formulation stability, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this promising molecule.

In conclusion, the latest research on N-(3-chloro-4-methoxyphenyl)-2-4-(5-phenyl-1,2,4-oxadiazol-3-yl)-1H-imidazol-1-ylacetamide (CAS: 1251562-06-7) highlights its potential as a multifaceted tool in drug discovery and chemical biology. Continued investigation into its mechanisms, optimization of its properties, and exploration of new applications will be critical in realizing its full therapeutic potential.